2-(2-fluorophenoxy)-N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[2-[6-methylsulfanyl-4-(propan-2-ylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C19H23FN6O2S/c1-12(2)23-17-13-10-22-26(18(13)25-19(24-17)29-3)9-8-21-16(27)11-28-15-7-5-4-6-14(15)20/h4-7,10,12H,8-9,11H2,1-3H3,(H,21,27)(H,23,24,25)
• InChI Key: URWNZDJWWBSXCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C2C=NN(C2=NC(=N1)SC)CCNC(=O)COC3=CC=CC=C3F
• Molecular Formula: C19H23FN6O2S
• Molecular Weight: 418.5 g/mol
• CAS No.: 941985-23-5

Description

2-(2-fluorophenoxy)-N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C19H23FN6O2S and its molecular weight is 418.49. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis and Imaging

2-(2-fluorophenoxy)-N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide and its derivatives have been utilized in the radiosynthesis of various compounds for positron emission tomography (PET) imaging. Specifically, [18F]PBR111, a compound related to this chemical structure, has been synthesized for imaging the translocator protein (18 kDa) using PET, which is valuable for neurological research (Dollé et al., 2008).

Synthesis and Insecticidal Assessment

Some derivatives of this compound have been synthesized and assessed for their insecticidal properties. For example, in a study focusing on the cotton leafworm, Spodoptera littoralis, innovative heterocycles incorporating a thiadiazole moiety, related to the core structure of this compound, showed potential as insecticides (Fadda et al., 2017).

Novel Pyrazolo[1,5-a]pyrimidines as TSPO Ligands

A series of novel pyrazolo[1,5-a]pyrimidines, closely related to this compound, were synthesized and evaluated for their potential to bind the translocator protein 18 kDa (TSPO), a biomarker of neuroinflammatory processes. These compounds, including fluoroalkyl- and fluoroalkynyl- analogs, displayed subnanomolar affinity for TSPO and were used in biodistribution and PET imaging studies in a rodent model of neuroinflammation (Damont et al., 2015).

Synthesis and Medicinal Applications

The compound's derivatives have been synthesized and evaluated for various medicinal applications. These include studies on their potential as antipsychotic agents, anticancer properties, and antimicrobial activities. For instance, some derivatives were synthesized and found to have an antipsychotic-like profile in behavioral animal tests, offering an alternative to dopamine receptor-interacting antipsychotic drugs (Wise et al., 1987).